Cas no 25858-24-6 (4-Piperidinecarbonitrile,3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, (3R,4S)-rel-)

• Product Name: 4-Piperidinecarbonitrile,3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, (3R,4S)-rel-
• CAS No: 25858-24-6
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 283621
• PubChem ID: 154266
• Update Time: 2025-04-19

4-Piperidinecarbonitrile,3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile,3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, (3R,4S)-rel-
• (3R,4S)-3-Methyl-1-[(4-methylphenyl)sulfonyl]-4-phenylpiperidine-4-carbonitrile
• 4-Piperidinecarbonitrile, 3-methyl-1-((4-methylphenyl)sulfonyl)-4-phenyl-, (3R,4S)-rel-
• 4-piperidinecarbonitrile, 3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, (3R,4S)-
• NS00004556
• EC 607-821-9
• 25858-24-6
• (+-)-trans-3-Methyl-1-((4-methylphenyl)sulfonyl)-4-phenylpiperidine-4-carbonitrile
• DTXSID90180507

• Inchi： 1S/C20H22N2O2S/c1-16-8-10-19(11-9-16)25(23,24)22-13-12-20(15-21,17(2)14-22)18-6-4-3-5-7-18/h3-11,17H,12-14H2,1-2H3/t17-,20-/m0/s1
• InChI Key： XFZXKHZEHPBOOY-PXNSSMCTSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC[C@@](C#N)(C2C=CC=CC=2)[C@@H](C)C1)(=O)=O

Computed Properties

• Exact Mass: 354.14036
• Monoisotopic Mass: 354.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 535.7°C at 760 mmHg
• Flash Point: 277.8°C
• Refractive Index: 1.619
• PSA: 61.17